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Introduction
Tridodecylmethylammonium chloride (TDMAC), a quaternary ammonium compound (QAC),

is a cationic surfactant utilized in a variety of industrial and research settings.[1] Its amphipathic

nature, characterized by a positively charged hydrophilic head and a long hydrophobic tail,

imparts useful properties as a detergent, emulsifier, and antimicrobial agent.[1][2] In laboratory

and pharmaceutical research, TDMAC finds application as a biochemical reagent and is known

for its ability to disrupt cell membranes.[1][2] This guide provides a comprehensive overview of

the safety data, handling precautions, and toxicological profile of

Tridodecylmethylammonium chloride to ensure its safe use in a research environment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Tridodecylmethylammonium
chloride is presented in Table 1. This data is essential for understanding its behavior and for

making informed decisions regarding storage and handling.
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Property Value Source

Chemical Formula C₃₇H₇₈ClN [3][4][5][6]

Molecular Weight 572.47 g/mol [1][3][4][5][6]

CAS Number 7173-54-8 [1][3][4][5]

Appearance
White to off-white solid

powder/crystalline solid
[1][6]

Melting Point 110-112 °C [1][4][6]

Water Solubility No data available [4]

log P (Octanol/Water Partition

Coefficient)
10.199 [1]

Hazard Identification and Classification
Tridodecylmethylammonium chloride is classified as a hazardous substance.[7] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating its hazards.

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Source:[3][4][5][8][9][10][11]

GHS Label Elements
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Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/eye protection/face

protection.Response:P302 + P352: IF ON SKIN:

Wash with plenty of soap and water.P304 +

P340: IF INHALED: Remove person to fresh air

and keep comfortable for breathing.P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.P312: Call a POISON CENTER/doctor if

you feel unwell.P332 + P313: If skin irritation

occurs: Get medical advice/attention.P337 +

P313: If eye irritation persists: Get medical

advice/attention.P362 + P364: Take off

contaminated clothing and wash it before

reuse.Storage:P403 + P233: Store in a well-

ventilated place. Keep container tightly

closed.P405: Store locked up.Disposal:P501:

Dispose of contents/container to an approved

waste disposal plant.

Source:[3][4][5][9][10]

Toxicological Profile
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for Tridodecylmethylammonium chloride are not readily
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available in the reviewed literature, the general toxicological properties of quaternary

ammonium compounds provide a basis for assessing its potential health effects.[4][7]

Acute Toxicity
Oral: While no specific LD50 is available for TDMAC, accidental ingestion of similar cationic

surfactants may be harmful.[7] Concentrated solutions can cause corrosive damage to

mucous membranes and the esophagus, leading to nausea and vomiting.[7]

Dermal: Skin contact may lead to systemic effects following absorption. Open wounds,

abraded, or irritated skin should not be exposed to this material.[7]

Inhalation: Inhalation of dust may cause respiratory irritation.[3][9][10]

Irritation and Corrosivity
Skin Irritation: TDMAC is classified as a skin irritant, causing inflammation upon contact in

some individuals.[3][7][9][10] It may also exacerbate pre-existing dermatitis.[7]

Eye Irritation: It is classified as causing serious eye irritation and may cause severe eye

damage.[3][7][9][10]

Sensitization
There is limited evidence to suggest that skin contact with this product may cause a

sensitization reaction in some individuals.[7]

Carcinogenicity
No component of this product present at levels greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.[4][8][9]

Reproductive and Developmental Toxicity
Concerns have been raised regarding the potential for some QACs to cause developmental

and reproductive toxicity.[3][12] However, regulatory agencies have generally concluded that

there are no concerns for reproductive effects from QACs based on available guideline safety

studies.[13]
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Handling Precautions and Exposure Control
Proper handling procedures and the use of personal protective equipment (PPE) are critical to

minimize exposure and ensure safety when working with Tridodecylmethylammonium
chloride.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust.[3][8]

An eyewash station and safety shower must be readily accessible in the work area.[8]

Personal Protective Equipment (PPE)
PPE Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

To prevent contact with eyes,

which can cause serious

irritation or damage.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Impervious clothing or lab coat.

To prevent skin contact, which

can cause irritation and

potential systemic effects.[3][7]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask) if dust is

generated and ventilation is

inadequate.

To prevent inhalation of dust,

which can cause respiratory

tract irritation.[3][9]

General Hygiene Practices
Avoid all personal contact, including inhalation.[7]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[3]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water. If skin

irritation occurs, seek medical advice.[3]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention if

you feel unwell.[3]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Spill and Emergency Procedures
Spill Response

Minor Spills:

Wear appropriate PPE.

Remove all ignition sources.

Clean up spills immediately.

Use dry clean-up procedures and avoid generating dust.
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Collect the material in a suitable, labeled container for waste disposal.[7]

Major Spills:

Evacuate the area and alert emergency responders.

Wear a self-contained breathing apparatus and full protective clothing.

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[8]

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

monoxide, carbon dioxide, hydrogen chloride, and nitrogen oxides.[7]

Fire-Fighting Instructions: Wear a self-contained breathing apparatus and full protective gear.

[7][8]

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]

Recommended storage temperature is -20°C for long-term storage.[3]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations. Do not

allow the chemical to enter drains or waterways.[3][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://datasheets.scbt.com/sc-255693.pdf
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://academic.oup.com/etc/article-abstract/2/1/105/7887409?redirectedFrom=fulltext
https://datasheets.scbt.com/sc-255693.pdf
https://datasheets.scbt.com/sc-255693.pdf
https://academic.oup.com/etc/article-abstract/2/1/105/7887409?redirectedFrom=fulltext
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/367729
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://datasheets.scbt.com/sc-255693.pdf
https://pubs.acs.org/doi/10.1021/acs.est.2c08244
https://datasheets.scbt.com/sc-255693.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Principles of Irritation
Testing
While specific experimental reports for Tridodecylmethylammonium chloride are not publicly

available, its classification as a skin and eye irritant is likely based on standardized testing

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Skin Irritation Testing (Based on OECD Test Guideline
439: In Vitro Skin Irritation)
This in vitro method utilizes reconstructed human epidermis (RhE) models to assess the

potential of a substance to cause skin irritation.

Preparation

Exposure Assessment Result

RhE Tissue Culture

Topical Application
of TDMAC

Test Substance
(TDMAC)

Incubation MTT Assay
(Cell Viability) Data Analysis Classification

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Testing.

Methodology:

Tissue Culture: Reconstructed human epidermis tissues are cultured to form a multi-layered,

differentiated model of human skin.

Application: A defined amount of the test substance (TDMAC) is applied topically to the

surface of the RhE tissue.
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Incubation: The treated tissues are incubated for a specific period.

Viability Assessment: After incubation, the viability of the cells in the tissue is determined

using a colorimetric assay, such as the MTT assay. This assay measures the activity of

mitochondrial dehydrogenases, which is an indicator of cell viability.

Classification: If the cell viability is reduced below a certain threshold (typically ≤ 50%)

compared to a negative control, the substance is classified as a skin irritant.

Eye Irritation Testing (Based on OECD Test Guideline
405: Acute Eye Irritation/Corrosion)
This traditional in vivo method involves the application of a test substance to the eye of an

animal, typically a rabbit, to assess the potential for eye irritation or corrosion.
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Start:
Weight-of-Evidence Analysis

In Vivo Test
(Rabbit Eye)

If necessary

Single Dose Application
to Conjunctival Sac

Observation at 1, 24, 48, 72 hrs

Scoring of Ocular Lesions
(Cornea, Iris, Conjunctiva)

Classification based on
Severity and Reversibility

Click to download full resolution via product page

Logical Flow for In Vivo Eye Irritation Assessment.

Methodology:
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Weight-of-Evidence Analysis: Before conducting an in vivo test, all existing relevant data is

analyzed to determine if the test is necessary.

Test Animal: Albino rabbits are typically used for this test.

Application: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as a control.

Observation: The eyes are examined for ocular reactions at specific intervals (e.g., 1, 24, 48,

and 72 hours) after application.

Scoring: The severity of any lesions to the cornea, iris, and conjunctiva is scored.

Classification: The substance is classified based on the severity and reversibility of the

observed ocular effects.

Conclusion
Tridodecylmethylammonium chloride is a valuable chemical for various research

applications but requires careful handling due to its hazardous properties. It is a known skin,

eye, and respiratory irritant. While specific quantitative toxicity data for this compound is limited,

the general toxicological profile of quaternary ammonium compounds underscores the

importance of adhering to stringent safety protocols. By implementing the engineering controls,

personal protective equipment, and handling procedures outlined in this guide, researchers can

minimize the risks associated with its use and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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